- Iron-catalyzed quick homocoupling reaction of aryl or alkynyl Grignard reagents using a phosphonium ionic liquid solvent system, Heteroatom Chemistry, 2011, 22(3-4), 397-404
Cas no 959698-43-2 (Phosphonium, tributyl(2-methoxyethyl)-)
959698-43-2 structure
Phosphonium, tributyl(2-methoxyethyl)-
959698-43-2
C15H34OP+
261.404
4525697
Phosphonium, tributyl(2-methoxyethyl)- Properties
Names and Identifiers
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- Phosphonium, tributyl(2-methoxyethyl)-
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Phosphonium, tributyl(2-methoxyethyl)- Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Solvents: Ethanol ; 17 h, rt
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Solvents: Ethanol ; 17 h, rt
Reference
- Phosphonium-based ionic liquids and their uses as coupling reaction solvents for preparation of biaryl compounds, Japan, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Solvents: Ethanol , Hexane ; 22 h, 80 °C; 80 °C → rt
1.2 Solvents: Ethanol ; 17 h, rt
1.2 Solvents: Ethanol ; 17 h, rt
Reference
- Design of phosphonium ionic liquids for lipase-catalyzed transesterification, Journal of Molecular Catalysis B: Enzymatic, 2008, 51(3-4), 81-85
Synthetic Circuit 4
Reaction Conditions
1.1 Solvents: Ethanol ; 17 h, rt
Reference
- Design of ionic liquids as a medium for the Grignard reaction, Tetrahedron Letters, 2007, 48(44), 7774-7777
Synthetic Circuit 5
Reaction Conditions
1.1 Solvents: Water ; 20 min, rt
Reference
- Glycol-functionalized ionic liquids for high-temperature enzymatic ring-opening polymerization, RSC Advances, 2018, 8(63), 36025-36033
Synthetic Circuit 6
Reaction Conditions
1.1 Solvents: Ethanol ; 22 h, 80 °C; 80 °C → rt
1.2 17 h, rt
1.2 17 h, rt
Reference
- Ionic conductors containing onium cations and polar substances, and electrochemical cells and fuel cells using them, Japan, , ,
Phosphonium, tributyl(2-methoxyethyl)- Raw materials
- 1-Bromo-2-methoxyethane
- 1,1,1-Trifluoro-N-((trifluoromethyl)sulfonyl)methanesulfonamide
- Lithium bis(trifluoromethanesulphonyl)imide
- Phosphonium, tributyl(2-methoxyethyl)-, bromide (1:1)
- Tributyl Phosphine
Phosphonium, tributyl(2-methoxyethyl)- Preparation Products
Phosphonium, tributyl(2-methoxyethyl)- Related Literature
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Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
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Ya Wang,Qianqian Sun,Linling Zhu,Junying Zhang,Fengyang Wang,Linlin Lu,Haijun Yu,Zhiai Xu,Wen Zhang Chem. Commun., 2015,51, 7958-7961
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3. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
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John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
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Kee-Jeong Yang,Dae-Ho Son,Shi-Joon Sung,Jun-Hyoung Sim,Young-Ill Kim,Si-Nae Park,Dong-Hwan Jeon,JungSik Kim,Dae-Kue Hwang,Chan-Wook Jeon,Dahyun Nam,Hyeonsik Cheong,Jin-Kyu Kang,Dae-Hwan Kim J. Mater. Chem. A, 2016,4, 10151-10158
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Giuseppe Graziano Phys. Chem. Chem. Phys., 2013,15, 7389-7395
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Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
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